N-(3-fluoro-4-methylphenyl)-6-((tetrahydro-2H-pyran-4-yl)methoxy)nicotinamide

• IUPAC Name: N-(3-fluoro-4-methylphenyl)-6-(oxan-4-ylmethoxy)pyridine-3-carboxamide
• InChI: InChI=1S/C19H21FN2O3/c1-13-2-4-16(10-17(13)20)22-19(23)15-3-5-18(21-11-15)25-12-14-6-8-24-9-7-14/h2-5,10-11,14H,6-9,12H2,1H3,(H,22,23)
• InChI Key: ZCEHTSPVJZLKLD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)C2=CN=C(C=C2)OCC3CCOCC3)F
• Molecular Formula: C19H21FN2O3
• Molecular Weight: 344.4 g/mol

Description

N-(3-fluoro-4-methylphenyl)-6-((tetrahydro-2H-pyran-4-yl)methoxy)nicotinamide is a chemical compound that has been the focus of scientific research due to its potential therapeutic applications. This compound has been synthesized using various methods, and its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments have been studied extensively.

Mechanism of Action

The mechanism of action of N-(3-fluoro-4-methylphenyl)-6-((tetrahydro-2H-pyran-4-yl)methoxy)nicotinamide involves the inhibition of various signaling pathways. It inhibits the PI3K/Akt/mTOR pathway, which is involved in cell growth and survival. It also inhibits the NF-κB pathway, which is involved in inflammation and cancer progression. Additionally, it inhibits the JAK/STAT pathway, which is involved in inflammation and immune response.
Biochemical and Physiological Effects:
N-(3-fluoro-4-methylphenyl)-6-((tetrahydro-2H-pyran-4-yl)methoxy)nicotinamide has various biochemical and physiological effects. It has been found to inhibit the growth of cancer cells and induce apoptosis. It also has anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. In addition, it has been found to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.

Advantages and Limitations for Lab Experiments

One advantage of using N-(3-fluoro-4-methylphenyl)-6-((tetrahydro-2H-pyran-4-yl)methoxy)nicotinamide in lab experiments is its potential therapeutic applications. It has been found to have anticancer, anti-inflammatory, and neuroprotective properties, making it a promising candidate for further research. However, one limitation is that its mechanism of action is not fully understood, and more research is needed to determine its exact role in various signaling pathways.

Future Directions

There are several future directions for research on N-(3-fluoro-4-methylphenyl)-6-((tetrahydro-2H-pyran-4-yl)methoxy)nicotinamide. One direction is to further investigate its mechanism of action and its role in various signaling pathways. Another direction is to study its potential therapeutic applications in more detail, including its efficacy in animal models and clinical trials. Additionally, more research is needed to determine its safety profile and potential side effects. Overall, N-(3-fluoro-4-methylphenyl)-6-((tetrahydro-2H-pyran-4-yl)methoxy)nicotinamide is a promising compound that has the potential to be used in the treatment of various diseases, and further research is needed to fully understand its therapeutic potential.

Synthesis Methods

N-(3-fluoro-4-methylphenyl)-6-((tetrahydro-2H-pyran-4-yl)methoxy)nicotinamide can be synthesized using various methods. One such method involves the reaction of 3-fluoro-4-methylaniline with 2,6-difluorobenzaldehyde in the presence of a base to form an intermediate compound, which is then reacted with 6-hydroxynicotinic acid in the presence of a coupling agent to yield the final product.

Scientific Research Applications

N-(3-fluoro-4-methylphenyl)-6-((tetrahydro-2H-pyran-4-yl)methoxy)nicotinamide has been the focus of scientific research due to its potential therapeutic applications. It has been found to have anticancer, anti-inflammatory, and neuroprotective properties. Studies have shown that this compound inhibits the growth of cancer cells and induces apoptosis. It also has anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. In addition, it has been found to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.